N-(4-methoxyphenyl)-2-(4-oxo-1-(p-tolyl)-1H-pyrazolo[3,4-d]pyrimidin-5(4H)-yl)acetamide

• IUPAC Name: N-(4-methoxyphenyl)-2-[1-(4-methylphenyl)-4-oxopyrazolo[3,4-d]pyrimidin-5-yl]acetamide
• InChI: InChI=1S/C21H19N5O3/c1-14-3-7-16(8-4-14)26-20-18(11-23-26)21(28)25(13-22-20)12-19(27)24-15-5-9-17(29-2)10-6-15/h3-11,13H,12H2,1-2H3,(H,24,27)
• InChI Key: VKKGZRMBIJOEIO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N2C3=C(C=N2)C(=O)N(C=N3)CC(=O)NC4=CC=C(C=C4)OC
• Molecular Formula: C21H19N5O3
• Molecular Weight: 389.4 g/mol

Description

This compound is a complex organic molecule that contains several functional groups, including an amide group (N-C=O), a pyrazolo[3,4-d]pyrimidin-5(4H)-yl group, and a methoxyphenyl group (an aromatic ring with a methoxy group attached). These functional groups could potentially give this compound a variety of interesting chemical properties.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the aromatic rings and the amide group could potentially result in interesting electronic and steric effects.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by its functional groups. For example, the amide group might be susceptible to hydrolysis, and the aromatic rings might undergo electrophilic aromatic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, its solubility would be affected by the polarity of its functional groups, and its melting and boiling points would be influenced by the strength of the intermolecular forces between its molecules.

Scientific Research Applications

Organic Electronics and Optoelectronics

• The compound’s redox-active nature and methoxy protecting groups make it suitable for applications in organic electronics. .

Anodic Deprotection Reactions

• Anodic oxidation in acidic media has been employed for efficient deprotection of N-p-methoxyphenylamines . .

Plant Chemical Defense Mechanisms

• In wild tobacco (Nicotiana attenuata), two cytochrome P450 enzymes involved in terpenoid biosynthesis were found to cause severe autotoxicity due to uncontrolled hydroxylation of terpenoids. .

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s intended to be used as a drug, its mechanism of action would depend on how it interacts with biological molecules in the body.

Safety and Hazards

The safety and hazards associated with this compound would depend on its physical and chemical properties, as well as how it’s handled and used. Without specific information on this compound, it’s difficult to provide a detailed safety and hazard analysis.

Future Directions

The future research directions for this compound would depend on its properties and potential applications. For example, if it shows promise as a drug, future research might focus on optimizing its synthesis, studying its mechanism of action, and testing its efficacy and safety in clinical trials.